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Compound of Interest

Compound Name:
Methyl 3-

(dimethylamino)propanoate

Cat. No.: B1580593 Get Quote

Comprehensive Safety Guide: Handling Methyl
3-(dimethylamino)propanoate
This guide provides essential, field-proven safety protocols for the handling, storage, and

disposal of Methyl 3-(dimethylamino)propanoate (CAS: 3853-06-3). As a compound

classified with multiple hazards, including flammability and irritation, strict adherence to these

procedures is critical to ensure personnel safety and operational integrity within research and

development environments. This document moves beyond mere compliance, explaining the

causality behind each recommendation to build a foundational culture of safety.

Hazard Identification and Risk Assessment
Methyl 3-(dimethylamino)propanoate is a flammable liquid that poses significant skin, eye,

and respiratory irritation risks.[1][2] A thorough understanding of its properties is the first step in

mitigating exposure and ensuring safe handling. The causality is clear: failure to respect these

inherent hazards can lead to acute injury and long-term health effects.

Table 1: Chemical Properties and Identifiers
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Property Value Source

Chemical Name

Methyl 3-
(dimethylamino)propanoat
e

Synonym(s)

Methyl 3-

(dimethylamino)propionate,

N,N-Dimethyl-β-alanine methyl

ester

CAS Number 3853-06-3

Molecular Formula C₆H₁₃NO₂ [1]

Molecular Weight 131.17 g/mol [1]

Appearance Liquid

Boiling Point 152-154 °C [3]

| Density | 0.917 g/mL at 25 °C |[3] |

A risk assessment must precede any handling of this substance. The primary risks are

chemical splashes leading to skin or eye irritation, inhalation of vapors causing respiratory tract

irritation, and fire from improper handling near ignition sources.[1][2]

Table 2: GHS Hazard Classification Summary

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid
and vapor[1][2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[1][2]
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| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1]

[2] |

Personal Protective Equipment (PPE) Protocol
PPE is the final barrier between the researcher and the chemical. Its selection and use must be

deliberate and informed by the specific risks of the procedure. The protocol described below is

a self-validating system; if any component is missing or compromised, work must not proceed.

Primary Engineering Controls: The First Line of Defense
Before any PPE is donned, engineering controls must be in place and verified. All handling of

Methyl 3-(dimethylamino)propanoate, including weighing and transferring, must be

conducted within a certified chemical fume hood to control vapor inhalation.[3][4] The work area

must have an accessible and recently tested safety shower and eyewash station.[4]

Mandatory PPE Ensemble
The following PPE is mandatory for all personnel handling Methyl 3-
(dimethylamino)propanoate, regardless of the quantity.

Eye and Face Protection: Chemical splash goggles that meet NIOSH or EN 166 standards

are required.[1] Due to the serious eye irritation risk, a full-face shield must be worn over the

goggles during any transfer of liquids or when there is a significant splash potential.[1][5]

This dual-layer protection is non-negotiable.

Skin and Body Protection:

Gloves: Handle with chemically resistant gloves at all times. Gloves must be inspected for

integrity before each use.[1] Use proper glove removal technique (without touching the

glove's outer surface) to avoid contaminating your skin.[1] Dispose of contaminated gloves

immediately in the designated hazardous waste stream.

Lab Coat/Clothing: A flame-resistant lab coat is required. For larger-scale operations (>1L)

or procedures with a high splash risk, a complete chemical-resistant suit is necessary.[1]

Respiratory Protection:
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When handled within a certified fume hood, respiratory protection may not be required.

In situations where vapors may not be adequately contained, such as during a spill or in a

poorly ventilated area, a NIOSH-approved respirator with cartridges suitable for organic

vapors (e.g., type ABEK) is mandatory.[1]

Standard Operating Procedure (SOP) for Handling
This step-by-step workflow ensures that safety is integrated into the entire handling process,

from preparation to disposal.

Preparation & Pre-Handling Checklist
Verify Engineering Controls: Confirm the chemical fume hood is operational and the sash is

at the appropriate height.

Locate Safety Equipment: Confirm the location and accessibility of the safety shower,

eyewash station, fire extinguisher, and spill kit.

Assemble Materials: Bring the chemical, necessary glassware, and waste containers into the

fume hood before opening the primary container.

Don PPE: Put on all required PPE as outlined in Section 2.2.

Handling and Transfer Workflow
Grounding: When transferring from a larger container, ensure both the source and receiving

containers are grounded and bonded to prevent static discharge, which could ignite

flammable vapors.[2][6]

Use Non-Sparking Tools: All tools used for opening or transferring the chemical must be

made of non-sparking materials.[2][6]

Controlled Dispensing: Dispense the liquid slowly and carefully to minimize splashing or

aerosol generation.

Immediate Sealing: Tightly close all containers immediately after use to prevent the escape

of vapors.[5][7]
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Post-Handling & Decontamination
Surface Cleaning: Decontaminate all work surfaces and equipment by wiping them down

with an appropriate solvent (e.g., isopropanol), with all cleaning materials disposed of as

hazardous waste.

PPE Removal: Remove PPE in the correct order (gloves first), avoiding self-contamination.

Hand Washing: Wash hands thoroughly with soap and water after all work is complete, even

after wearing gloves.[4][5]

Emergency Procedures
Preparedness is paramount. All personnel must be trained on these procedures before

handling the chemical.

Spill Response
In the event of a spill, immediate and decisive action is required to protect personnel and the

environment.

Immediate Actions Containment & Cleanup Final Steps

Spill Detected Alert Personnel & Evacuate Area Remove Ignition Sources Don Full PPE
(incl. Respirator) Ensure Adequate Ventilation Contain Spill with

Inert Absorbent
Collect Waste with
Non-Sparking Tools Decontaminate Area Package & Label

Hazardous Waste Report Incident

Click to download full resolution via product page

Figure 1: Emergency Spill Response Workflow for Methyl 3-(dimethylamino)propanoate.

Exposure and First Aid
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide

artificial respiration. Seek immediate medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Consult a physician.[1][4]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.

Seek immediate medical attention from an ophthalmologist.[2][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][4]

Storage and Disposal Plan
Proper storage and disposal are critical for long-term safety and environmental protection.

Safe Storage Requirements
Store in a cool, dry, and well-ventilated area designated for flammable liquids.[5][7] A storage

temperature of 2-8°C is recommended.[1]

Keep containers tightly closed to prevent vapor release and potential contamination.[2][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4][9]

The storage area should be free of ignition sources, and containers should be stored in a

locked location.[4][10]

Waste Disposal Plan
All materials contaminated with Methyl 3-(dimethylamino)propanoate, including the

chemical itself, used absorbents, and contaminated PPE, are considered hazardous waste.

Do not dispose of this chemical down the drain.[2][4]

Collect waste in clearly labeled, sealed containers.

All disposal must be carried out through a licensed professional waste disposal company, in

strict accordance with all federal, state, and local regulations.[1][4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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